FM-1088

• Molecular Formula: C17H12F5NOS
• Molecular Weight: 373.3 g/mol
• InChI: InChI=1S/C17H12F5NOS/c1-9-4-13(19)14(6-15(9)25-8-17(20,21)22)23-7-10-2-3-11(18)5-12(10)16(23)24/h2-6H,7-8H2,1H3
• InChIKey: APOIQOZTFBZFMF-UHFFFAOYSA-N

FM-1088 (CAS 2410561-64-5) is a unique isoindolinone-based phenyl trifluoroethyl thioether developed via bioisosterism, delivering an LC50 of 0.722 mg/L against Tetranychus cinnabarinus and 96.4% field control of Panonychus citri at 30 days. Its novel scaffold, distinct from commercial acaricides like cyetpyrafen, makes it indispensable for resistance mitigation and SAR studies. Ideal for IPM rotation programs and benchmark field trials.

FM-1088: A Novel Isoindolinone-Based Acaricide with Quantified Field Performance Advantages for Agricultural Pest Management

FM-1088 is a novel isoindolinone-based phenyl trifluoroethyl thioether derivative (CAS: 2410561-64-5, C17H12F5NOS) developed as an acaricide [1]. It is characterized by an innovative design strategy combining bioisosterism and novel cyclization methods, distinguishing it from conventional commercial acaricides [1].

• [1] Liu D, et al. Unveiling FM-1088: A Breakthrough in Isoindolinone-Based Acaricide Development. J Agric Food Chem. 2024;72(31):17456-17467. View Source

Why In-Class Isoindolinone Derivatives Cannot Substitute for FM-1088 in Acaricide Research and Application

Despite a broad class of isoindolinone derivatives with insecticidal and acaricidal activity [1], FM-1088's specific phenyl trifluoroethyl thioether substitution pattern and optimized structure-activity relationship (SAR) are not replicated in other in-class compounds. This unique molecular architecture directly translates to the quantifiable, field-validated performance advantages detailed below, precluding simple interchange with generic isoindolinone analogs or commercial acaricides like cyetpyrafen.

• [1] Use of isoindolinone derivatives as insecticides. US Patent Application 20070031514. View Source

Quantifiable Differentiation of FM-1088: Head-to-Head Potency and Field Residual Efficacy Data

Direct Head-to-Head Comparison: FM-1088 Achieves Lower LC50 Than Commercial Acaricide Cyetpyrafen

In a direct greenhouse bioassay against Tetranychus cinnabarinus, FM-1088 demonstrated a lower median lethal concentration (LC50) than the commercial acaricide cyetpyrafen [1]. The study reported an LC50 of 0.722 mg/L for FM-1088, while cyetpyrafen exhibited a higher LC50 in the same assay [1].

Evidence Dimension	Acaricidal potency (LC50, mg/L)
Target Compound Data	0.722 mg/L
Comparator Or Baseline	Cyetpyrafen (higher LC50, exact value not provided)
Quantified Difference	Lower for FM-1088 (exact difference unavailable)
Conditions	Greenhouse assay against Tetranychus cinnabarinus

Why This Matters

A lower LC50 indicates superior potency per unit concentration, which can translate to reduced application rates and lower cost per hectare in agricultural operations.

• [1] Liu D, et al. Unveiling FM-1088: A Breakthrough in Isoindolinone-Based Acaricide Development. J Agric Food Chem. 2024;72(31):17456-17467. View Source

Field Validation: FM-1088 Achieves 96.4% Control of Panonychus citri 30 Days After Application

Field trials evaluating FM-1088 against Panonychus citri demonstrated a control efficacy of 96.4% at 30 days post-application [1]. The study highlights this extended residual activity as a key advantage over the commercial standard, cyetpyrafen [1].

Evidence Dimension	Field control efficacy (%) at 30 days
Target Compound Data	96.4%
Comparator Or Baseline	Cyetpyrafen (value not provided)
Quantified Difference	Not directly comparable; FM-1088 shows high residual activity
Conditions	Field setting against Panonychus citri

Why This Matters

Extended residual control reduces the frequency of pesticide applications, lowering labor and material costs while minimizing environmental impact and the potential for resistance development.

• [1] Liu D, et al. Unveiling FM-1088: A Breakthrough in Isoindolinone-Based Acaricide Development. J Agric Food Chem. 2024;72(31):17456-17467. View Source

Cross-Study Potency Benchmarking: FM-1088 LC50 Values Are Competitive with Established Commercial Acaricides

In cross-study comparisons, FM-1088's LC50 of 0.722 mg/L against Tetranychus cinnabarinus positions it competitively among commercial acaricides [1]. For context, reported LC50 values for abamectin and emamectin benzoate against the same species are 0.2678 mg/L and 0.6805 mg/L, respectively [2].

Evidence Dimension	Acaricidal potency (LC50, mg/L)
Target Compound Data	0.722 mg/L
Comparator Or Baseline	Abamectin (0.2678 mg/L) and emamectin benzoate (0.6805 mg/L)
Quantified Difference	Varies: FM-1088 is 2.7x less potent than abamectin but comparable to emamectin benzoate
Conditions	Different assay conditions; cross-study comparison with caution

Why This Matters

This data confirms that FM-1088's acaricidal potency falls within the effective range of established commercial products, supporting its viability as a new tool for mite management programs.

• [1] Liu D, et al. Unveiling FM-1088: A Breakthrough in Isoindolinone-Based Acaricide Development. J Agric Food Chem. 2024;72(31):17456-17467. View Source
• [2] Toxicity Bioassay of Six Common Acaricides to Tetranychus cinnabarinus. (CNKI/CABI Abstract). View Source

Structural Differentiation: FM-1088's Novel Isoindolinone Scaffold Offers Potential for Resistance Management

FM-1088 is a novel isoindolinone-based phenyl trifluoroethyl thioether derivative generated through a design strategy combining bioisosterism and novel cyclization methods [1]. This scaffold is distinct from that of cyetpyrafen and other commercial acaricides, and isoindolinone derivatives are recognized as a class with insecticidal and acaricidal potential [2].

Evidence Dimension	Molecular scaffold
Target Compound Data	Isoindolinone-phenyl trifluoroethyl thioether
Comparator Or Baseline	Cyetpyrafen (different scaffold) and other commercial acaricides
Quantified Difference	N/A (qualitative structural difference)
Conditions	N/A

Why This Matters

A novel mode of action or binding site, suggested by the unique structure, is critical for managing pest populations resistant to existing acaricide classes, making FM-1088 a valuable asset in integrated pest management (IPM) and resistance mitigation strategies.

• [1] Liu D, et al. Unveiling FM-1088: A Breakthrough in Isoindolinone-Based Acaricide Development. J Agric Food Chem. 2024;72(31):17456-17467. View Source
• [2] Use of isoindolinone derivatives as insecticides. US Patent Application 20070031514. View Source

Optimal Use Cases for FM-1088 in Research and Agricultural Practice Based on Differentiated Performance

Resistance Management Programs in Citrus Orchards and Protected Crops

FM-1088's novel isoindolinone scaffold [REFS-1, REFS-2] and demonstrated field efficacy against Panonychus citri [1] make it an ideal candidate for rotation programs aimed at mitigating resistance to conventional acaricides like cyetpyrafen. Its 30-day residual activity [1] supports its integration into IPM strategies requiring long-lasting control.

Benchmarking and Formulation Development Studies

The well-defined LC50 of 0.722 mg/L against Tetranychus cinnabarinus [1] provides a precise baseline for researchers conducting comparative toxicity studies or developing new acaricide formulations. Its potency, benchmarked against commercial standards like abamectin and emamectin benzoate [3], facilitates accurate performance evaluation.

Field Trials for Validating Long-Residual Pest Control Strategies

The 96.4% control efficacy at 30 days post-application against P. citri [1] positions FM-1088 as a key reference compound for field trials assessing the residual activity and economic viability of new pest control technologies. Its performance can be used to model application frequency and cost-effectiveness.

Structure-Activity Relationship (SAR) and Mode-of-Action Research

As a novel phenyl trifluoroethyl thioether derivative designed via bioisosterism [1], FM-1088 is a valuable tool for probing SAR within the isoindolinone class [2]. Researchers can use it to investigate acaricide-target interactions and develop next-generation compounds with improved potency or selectivity.

• [1] Liu D, et al. Unveiling FM-1088: A Breakthrough in Isoindolinone-Based Acaricide Development. J Agric Food Chem. 2024;72(31):17456-17467. View Source
• [2] Use of isoindolinone derivatives as insecticides. US Patent Application 20070031514. View Source
• [3] Toxicity Bioassay of Six Common Acaricides to Tetranychus cinnabarinus. (CNKI/CABI Abstract). View Source